Cas no 1351633-21-0 (4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine)

• Product Name: 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine
• CAS No: 1351633-21-0
• MF: C₁₈H₁₈N₄O₂S₂
• MW: 386.491120815277
• CID: 6532863
• PubChem ID: 56764826
• Update Time: 2025-06-12

4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine
• F6167-0048
• 4-phenyl-6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)pyrimidine
• 1351633-21-0
• 4-phenyl-6-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)pyrimidine
• VU0533867-1
• AKOS024534172
• 4-phenyl-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyrimidine

• Inchi： 1S/C18H18N4O2S2/c23-26(24,18-7-4-12-25-18)22-10-8-21(9-11-22)17-13-16(19-14-20-17)15-5-2-1-3-6-15/h1-7,12-14H,8-11H2
• InChI Key： XDFYFILYSFZWRM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 386.08711818g/mol
• Monoisotopic Mass: 386.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine

Recent Advances in the Study of 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine (CAS: 1351633-21-0)

In recent years, the compound 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine (CAS: 1351633-21-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

The compound's structure, which combines a pyrimidine core with a phenyl group and a thiophene-2-sulfonylpiperazine moiety, suggests a high degree of versatility in interacting with biological targets. Recent research has focused on its potential as an inhibitor of specific enzymes or receptors, with particular interest in its application in oncology and inflammatory diseases. The presence of the sulfonyl group and the piperazine ring is believed to enhance its binding affinity and selectivity towards target proteins.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's inhibitory effects on protein kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine exhibits potent activity against several kinase targets, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The research team found that it effectively suppresses the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. This finding opens new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine. A 2023 study in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the number of purification steps. This development is particularly important for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Current research is addressing issues such as selectivity optimization, potential off-target effects, and formulation development. Several pharmaceutical companies have included derivatives of this compound in their pipelines, indicating growing industry interest in this chemical class.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile, as well as investigations into combination therapies. The unique structural features of 4-phenyl-6-4-(thiophene-2-sulfonyl)piperazin-1-ylpyrimidine continue to make it an attractive subject for medicinal chemistry research, with potential applications extending beyond its current focus areas.